![molecular formula C17H13ClN2O3 B2995030 N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide CAS No. 304890-04-8](/img/structure/B2995030.png)
N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as CI-994 and is a member of the class of compounds known as benzamide derivatives.
Scientific Research Applications
Metabolism and Pharmacokinetics
Studies on acetaminophen, a compound with a somewhat similar molecular structure, provide insights into metabolism and pharmacokinetics applicable to the research on N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide. High-resolution liquid chromatography has been used to analyze acetaminophen's metabolites in human subjects, revealing the drug's metabolic pathways and the presence of various conjugated metabolites in urine samples (Mrochek, J., Katz, S., Christie, W., & Dinsmore, S., 1974). Such methodologies could be adapted for studying the metabolism of N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide, enhancing our understanding of its pharmacokinetic properties.
Therapeutic Potential
Research on ketamine and its analogs has unveiled their therapeutic potential in treating various conditions, given their action on the N-methyl-D-aspartate (NMDA) receptor. For instance, ketamine has been studied for its antidepressant effects in depressed patients, showcasing rapid improvement in symptoms (Berman, R., Cappiello, A., Anand, A., Oren, D., Heninger, G., Charney, D., & Krystal, J., 2000). This suggests that compounds affecting the NMDA receptor, possibly including N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide, could be explored for similar neuropsychiatric applications.
Mechanistic Insights
Further, understanding the mechanisms of action of related compounds can shed light on potential research applications for N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide. For example, studies on CHF3381, a novel N-methyl-D-aspartate antagonist and monoamine oxidase-A inhibitor, offer insights into its pharmacodynamic modeling, indicating its development for neuropathic pain treatment (Csajka, C., Imbimbo, B., Piccinno, A., Dostert, P., & Verotta, D., 2005). These findings underscore the importance of investigating the biochemical and pharmacological properties of N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide to unveil its therapeutic potential and mechanisms of action.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c1-10-6-7-11(18)8-14(10)19-15(21)9-20-16(22)12-4-2-3-5-13(12)17(20)23/h2-8H,9H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHGDDQGSQJYTFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.